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Introduction
3-(Hydroxymethyl)cyclopentanone is a bifunctional organic molecule that has garnered

significant interest in synthetic organic chemistry. Its unique structure, featuring both a

nucleophilic hydroxyl group and an electrophilic carbonyl group within a five-membered ring,

makes it a versatile building block for the synthesis of a wide array of more complex molecules.

This technical guide provides a comprehensive overview of the structural features, reactivity,

and synthetic applications of 3-(hydroxymethyl)cyclopentanone, with a focus on its role in

the development of pharmaceuticals and other high-value chemical entities. The chirality at the

C3 position also presents opportunities for stereoselective synthesis, further enhancing its

utility. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of chemistry and drug development.
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3-(Hydroxymethyl)cyclopentanone possesses a cyclopentanone core substituted with a

hydroxymethyl group at the 3-position. This arrangement of functional groups dictates its

chemical behavior and physical properties.

Physicochemical Properties
The physical and chemical properties of 3-(Hydroxymethyl)cyclopentanone are summarized

in the table below. These properties are crucial for its handling, storage, and application in

various chemical reactions.

Property Value

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol [1][2][3]

Appearance Colorless to light yellow liquid/oil[4]

Boiling Point 221.8 ± 13.0 °C (Predicted)[1]

Density 1.101 ± 0.06 g/cm³ (Predicted)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[5]

pKa 14.71 ± 0.10 (Predicted)[4]

InChIKey ZUDJASYMJNCZKF-UHFFFAOYSA-N[2][6]

CAS Number
64646-09-9 (racemic), 113681-11-1 ((S)-

enantiomer)[2][3][6]

Stereochemistry
3-(Hydroxymethyl)cyclopentanone possesses a stereocenter at the C3 position of the

cyclopentanone ring. Consequently, it can exist as two enantiomers: (R)-3-
(hydroxymethyl)cyclopentanone and (S)-3-(hydroxymethyl)cyclopentanone. The

stereochemistry at this position is a critical consideration in asymmetric synthesis, where the

molecule serves as a chiral building block for the construction of enantiomerically pure target

molecules.[6] The (S)-enantiomer, in particular, is a known precursor in the synthesis of

biologically active compounds.
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Spectroscopic Data
The structural elucidation of 3-(Hydroxymethyl)cyclopentanone and its derivatives relies

heavily on various spectroscopic techniques. The expected spectral characteristics are detailed

below.

¹H NMR Spectroscopy

In the proton NMR spectrum, the hydroxymethyl group (-CH₂OH) is expected to exhibit a

characteristic signal, typically a triplet, in the range of δ 3.5–4.0 ppm, arising from coupling with

the adjacent protons on the cyclopentane ring.[6] The protons on the cyclopentanone ring will

appear as multiplets in the aliphatic region, with those alpha to the carbonyl group being shifted

downfield.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides key information about the carbon framework. The

carbonyl carbon of the ketone is the most deshielded and will appear significantly downfield,

typically in the range of 200–220 ppm.[6] The carbon of the hydroxymethyl group will resonate

in the region characteristic of a carbon singly bonded to an oxygen atom (around 60-70 ppm),

while the other cyclopentane ring carbons will have distinct signals in the aliphatic region

(typically 20-50 ppm).[6][7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-(Hydroxymethyl)cyclopentanone is characterized by strong absorption

bands corresponding to its functional groups. A broad band in the region of 3200-3600 cm⁻¹ is

indicative of the O-H stretching vibration of the hydroxyl group. A sharp, strong absorption band

around 1740 cm⁻¹ corresponds to the C=O stretching vibration of the cyclopentanone ring. C-H

stretching vibrations for the aliphatic ring and hydroxymethyl group are expected in the 2850-

3000 cm⁻¹ region.

Mass Spectrometry

In mass spectrometry, the molecular ion peak (M⁺) for 3-(Hydroxymethyl)cyclopentanone
would be observed at m/z = 114. The fragmentation pattern would likely involve the loss of the

hydroxymethyl group (-CH₂OH, m/z = 31) and the loss of water (H₂O, m/z = 18) from the
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molecular ion. Cleavage of the cyclopentanone ring can also lead to characteristic fragment

ions.

Reactivity and Synthetic Applications
The bifunctional nature of 3-(Hydroxymethyl)cyclopentanone, with both a ketone and a

primary alcohol, allows for a diverse range of chemical transformations. This makes it a

valuable intermediate in the synthesis of complex organic molecules, including natural products

and pharmaceuticals.[6]

Oxidation of the Hydroxymethyl Group
The primary alcohol of the hydroxymethyl group can be readily oxidized to an aldehyde or a

carboxylic acid, depending on the choice of oxidizing agent and reaction conditions.

The Jones oxidation is a reliable method for the oxidation of primary alcohols to carboxylic

acids.[8][9][10]

Materials:

3-(Hydroxymethyl)cyclopentanone

Jones Reagent (a solution of chromium trioxide in aqueous sulfuric acid)[8]

Acetone

Isopropyl alcohol

Sodium bicarbonate

Dichloromethane

Anhydrous sodium sulfate

Round-bottom flask

Stirring apparatus

Ice bath
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Separatory funnel

Procedure:

Dissolve 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in acetone in a round-bottom

flask equipped with a stirrer and cool the mixture in an ice bath.

Slowly add Jones reagent dropwise to the stirred solution. The reaction is exothermic and

the temperature should be maintained below 20°C. The color of the reaction mixture will

change from orange-red to green, indicating the consumption of the Cr(VI) oxidant.[9]

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the starting material is consumed, quench the excess oxidant by the dropwise addition

of isopropyl alcohol until the orange color disappears completely.

Neutralize the reaction mixture by the slow addition of a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous layer with dichloromethane (3 x volume).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure to yield 3-carboxycyclopentan-1-one. Further

purification can be achieved by recrystallization or column chromatography.

Reduction of the Carbonyl Group
The ketone functional group is susceptible to reduction to a secondary alcohol, leading to the

formation of 3-(hydroxymethyl)cyclopentanol.

Sodium borohydride (NaBH₄) is a mild and selective reducing agent for ketones.

Materials:

3-(Hydroxymethyl)cyclopentanone

Sodium borohydride (NaBH₄)
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Methanol

Deionized water

Hydrochloric acid (1 M)

Ethyl acetate

Anhydrous magnesium sulfate

Round-bottom flask

Stirring apparatus

Ice bath

Separatory funnel

Procedure:

Dissolve 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in methanol in a round-bottom

flask equipped with a stirrer and cool the solution to 0°C in an ice bath.

Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution,

maintaining the temperature at 0°C.

After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, or

until TLC analysis indicates the complete consumption of the starting material.

Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid at 0°C

until the evolution of gas ceases.

Remove the methanol under reduced pressure.

Add deionized water to the residue and extract the aqueous layer with ethyl acetate (3 x

volume).
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Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to afford 3-(hydroxymethyl)cyclopentanol,

which can be further purified by column chromatography.

Esterification of the Hydroxymethyl Group
The primary alcohol can undergo esterification with carboxylic acids or their derivatives to form

the corresponding esters.

This protocol describes the formation of the acetate ester of 3-
(hydroxymethyl)cyclopentanone.[5][11]

Materials:

3-(Hydroxymethyl)cyclopentanone

Acetic anhydride

Pyridine (anhydrous)

Dichloromethane (anhydrous)

1 M Hydrochloric acid

Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Stirring apparatus

Nitrogen atmosphere setup

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b15596984/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-3-hydroxymethyl-cyclopentanone-structural-features-and-reactivity
https://www.benchchem.com/product/b15596984/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-3-hydroxymethyl-cyclopentanone-structural-features-and-reactivity
https://web.gps.caltech.edu/~als/resources/lab_methods/acetate_derivatives_of_alco.html
https://www.ncbi.nlm.nih.gov/books/NBK593851/
https://www.benchchem.com/product/b15596984/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-3-hydroxymethyl-cyclopentanone-structural-features-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a solution of 3-(Hydroxymethyl)cyclopentanone (1 equivalent) in anhydrous

dichloromethane in a round-bottom flask under a nitrogen atmosphere, add anhydrous

pyridine (1.5 equivalents).

Cool the mixture to 0°C and add acetic anhydride (1.2 equivalents) dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction

progress by TLC.

Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially

with 1 M HCl, saturated aqueous NaHCO₃, and brine.[11]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting acetate ester by column chromatography.

Applications in Drug Development and Synthesis
3-(Hydroxymethyl)cyclopentanone serves as a crucial intermediate in the synthesis of

various biologically active molecules.

Synthesis of Methyl Epijasmonate
Methyl epijasmonate is a plant growth regulator with applications in agriculture and as a

fragrance. The synthesis of methyl epijasmonate can be achieved from 3-
(hydroxymethyl)cyclopentanone through a multi-step sequence.[12]

3-(Hydroxymethyl)cyclopentanone Protection of Hydroxyl GroupProtecting Agent Protected Intermediate Side-chain Introduction
(e.g., Wittig Reaction)

Ylide Protected Jasmonate Precursor DeprotectionDeprotecting Agent Methyl Epijasmonate

Click to download full resolution via product page

Caption: Synthetic workflow for Methyl Epijasmonate.

Precursor to HIV Chemokine CCR-5 Receptor
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Derivatives of 3-(hydroxymethyl)cyclopentanone are valuable intermediates in the

preparation of HIV chemokine CCR-5 receptor antagonists, which are a class of antiretroviral

drugs.[12] The synthesis involves modifying both the hydroxymethyl and carbonyl

functionalities to build the complex molecular architecture required for biological activity.

Starting Material

Core Modification

Structural Elaboration

Final Product

3-(Hydroxymethyl)cyclopentanone

Modification of
Hydroxymethyl Group

Modification of
Carbonyl Group

Introduction of
Pharmacophoric Groups

CCR-5 Receptor Antagonist

Click to download full resolution via product page

Caption: General synthetic logic for CCR-5 antagonists.

Logical Relationship of Key Reactions
The reactivity of 3-(hydroxymethyl)cyclopentanone can be summarized by the logical

relationship between its key transformations, highlighting its versatility as a synthetic

intermediate.
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3-(Hydroxymethyl)cyclopentanone

3-Carboxycyclopentan-1-one

Oxidation

3-(Hydroxymethyl)cyclopentanol

Reduction

3-(Acetoxymethyl)cyclopentanone

Esterification

Click to download full resolution via product page

Caption: Key reactions of 3-(Hydroxymethyl)cyclopentanone.

Conclusion
3-(Hydroxymethyl)cyclopentanone is a valuable and versatile building block in modern

organic synthesis. Its bifunctional nature, coupled with the stereochemical possibilities at the

C3 position, provides chemists with a powerful tool for the construction of complex and

biologically active molecules. The key reactions of oxidation, reduction, and esterification, for

which detailed protocols have been provided, allow for the selective modification of its

functional groups, paving the way for its use in the synthesis of high-value compounds such as

methyl epijasmonate and CCR-5 receptor antagonists. This guide has summarized the

essential structural features and reactivity of 3-(hydroxymethyl)cyclopentanone, providing a

solid foundation for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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